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  4. Ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate Ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 844835-43-4
VCID: VC0356757
InChI: InChI=1S/C26H25FN4O4/c1-4-6-12-30-22-19(25(33)31-13-8-9-16(3)21(31)28-22)15-20(26(34)35-5-2)23(30)29-24(32)17-10-7-11-18(27)14-17/h7-11,13-15H,4-6,12H2,1-3H3
SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C3=CC(=CC=C3)F)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
Molecular Formula: C26H25FN4O4
Molecular Weight: 476.5g/mol

Ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

CAS No.: 844835-43-4

Main Products

VCID: VC0356757

Molecular Formula: C26H25FN4O4

Molecular Weight: 476.5g/mol

Ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate - 844835-43-4

CAS No. 844835-43-4
Product Name Ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Molecular Formula C26H25FN4O4
Molecular Weight 476.5g/mol
IUPAC Name ethyl 7-butyl-6-(3-fluorobenzoyl)imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Standard InChI InChI=1S/C26H25FN4O4/c1-4-6-12-30-22-19(25(33)31-13-8-9-16(3)21(31)28-22)15-20(26(34)35-5-2)23(30)29-24(32)17-10-7-11-18(27)14-17/h7-11,13-15H,4-6,12H2,1-3H3
Standard InChIKey YUYURBZESNOFCW-UHFFFAOYSA-N
SMILES CCCCN1C2=C(C=C(C1=NC(=O)C3=CC(=CC=C3)F)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
Canonical SMILES CCCCN1C2=C(C=C(C1=NC(=O)C3=CC(=CC=C3)F)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
PubChem Compound 2007951
Last Modified Nov 11 2021
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